ACT-462206
ACT-462206
ACT-462206 is an orally active, potent, brain-penetrant dual orexin 1/orexin 2 receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
1361321-96-1
VCID:
VC0517144
InChI:
InChI=1S/C20H24N2O4S/c1-14-11-15(2)13-16(12-14)21-20(23)19-5-4-10-22(19)27(24,25)18-8-6-17(26-3)7-9-18/h6-9,11-13,19H,4-5,10H2,1-3H3,(H,21,23)/t19-/m0/s1
SMILES:
CC1=CC(=CC(=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)OC)C
Molecular Formula:
C20H24N2O4S
Molecular Weight:
388.482
ACT-462206
CAS No.: 1361321-96-1
Inhibitors
VCID: VC0517144
Molecular Formula: C20H24N2O4S
Molecular Weight: 388.482
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1361321-96-1 |
---|---|
Product Name | ACT-462206 |
Molecular Formula | C20H24N2O4S |
Molecular Weight | 388.482 |
IUPAC Name | (2S)-N-(3,5-dimethylphenyl)-1-(4-methoxyphenyl)sulfonylpyrrolidine-2-carboxamide |
Standard InChI | InChI=1S/C20H24N2O4S/c1-14-11-15(2)13-16(12-14)21-20(23)19-5-4-10-22(19)27(24,25)18-8-6-17(26-3)7-9-18/h6-9,11-13,19H,4-5,10H2,1-3H3,(H,21,23)/t19-/m0/s1 |
Standard InChIKey | NHPQGZOBHSVTAQ-IBGZPJMESA-N |
SMILES | CC1=CC(=CC(=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)OC)C |
Appearance | Solid powder |
Description | ACT-462206 is an orally active, potent, brain-penetrant dual orexin 1/orexin 2 receptor antagonist. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | ACT-462206 |
Reference | 1: Boss C, Roch-Brisbare C, Steiner MA, Treiber A, Dietrich H, Jenck F, von Raumer M, Sifferlen T, Brotschi C, Heidmann B, Williams JT, Aissaoui H, Siegrist R, Gatfield J. Structure-activity relationship, biological, and pharmacological characterization of the proline sulfonamide ACT-462206: a potent, brain-penetrant dual orexin 1/orexin 2 receptor antagonist. ChemMedChem. 2014 Nov;9(11):2486-96. doi: 10.1002/cmdc.201402258. PubMed PMID: 25147058. 2: Hoch M, van Gorsel H, van Gerven J, Dingemanse J. Entry-into-humans study with ACT-462206, a novel dual orexin receptor antagonist, comparing its pharmacodynamics with almorexant. J Clin Pharmacol. 2014 Sep;54(9):979-86. doi: 10.1002/jcph.297. PubMed PMID: 24691844. |
PubChem Compound | 40924317 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume